Cas no 544-02-5 (Diisoamyl sulfide)

• Product Name: Diisoamyl sulfide
• CAS No: 544-02-5
• MF: C₁₀H₂₂S
• MW: 174.346682071686
• CID: 38222
• PubChem ID: 10990
• Update Time: 2025-04-18

Diisoamyl sulfide Chemical and Physical Properties

Names and Identifiers

• Diisoamyl sulfide
• diisopentyl sulphide
• Isoamyl sulfide
• Diisopentyl sulfide
• 2,8-dimethyl-5-thianonane
• 3-methyl-1-(3-methylbutylsulfanyl)butane
• ACMC-1BMQ3
• bis-(3-methyl-butyl)-sulfane
• di(3-methylbutyl)sulfide
• Isopentyl sulfide
• Bis(3-methylbutyl) sulfide
• DTXSID6060264
• 1-(Isopentylsulfanyl)-3-methylbutane
• Butane, 1,1'-thiobis(3-methyl-
• A830160
• 1,1'-Thiobis[3-methylbutane]
• 544-02-5
• 3-methyl-1-(3-methylbutylthio)butane
• AKOS015897537
• AI3-18864
• Di(3-methylbutyl) sulfide
• U52GC8XA4C
• SCHEMBL1114588
• Diisoamylsulfid
• FT-0624978
• Butane, 1,1'-thiobis[3-methyl-
• Isoamyl sulfide, >=98%
• DIISOPENTYLSULFIDE
• DB-254476
• 3-methyl-1-[(3-methylbutyl)sulfanyl]butane
• STL453664

• MDL： MFCD00026522
• Inchi： 1S/C10H22S/c1-9(2)5-7-11-8-6-10(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： JWEWNTJADCWFRP-UHFFFAOYSA-N
• SMILES： S(CCC(C)C)CCC(C)C

Computed Properties

• Exact Mass: 174.14400
• Monoisotopic Mass: 174.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.834 g/mL at 25 °C(lit.)
• Melting Point: -74.6°C
• Boiling Point: 49 °C0.1 mm Hg(lit.)
• Flash Point: 183 °F
• Refractive Index: n20/D 1.453(lit.)
• PSA: 25.30000
• LogP: 3.81180
• Solubility: Not determined

Diisoamyl sulfide Security Information

• Hazardous Material transportation number：UN 1993 3
• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers